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Compound of Interest

Compound Name: Acid Brown 4

Cat. No.: B1384328

Acid Brown 4: A Technical Guide for
Researchers

An In-depth Examination of the Classification, Characteristics, and Methodologies of C.I. Acid
Brown 4

Abstract

C.l. Acid Brown 4 is a monoazo acid dye recognized for its application in coloring various
materials, including textiles, leather, and paper. This technical guide provides a comprehensive
overview of its classification, chemical and physical characteristics, and available experimental
data. The document is intended for researchers, scientists, and professionals in drug
development and related fields, offering a structured presentation of quantitative data, a
summary of its synthesis and application, and a discussion of its toxicological profile based on
available information. While detailed experimental protocols and specific biological interaction
data are limited in publicly accessible literature, this guide consolidates the current knowledge
to serve as a foundational resource.

Classification and Identification

Acid Brown 4 is classified as a monoazo acid dye. Acid dyes are water-soluble anionic dyes
that are applied to fibers such as silk, wool, and nylon from an acidic dyebath. The primary
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interaction between the dye and the fiber is the formation of salt linkages between the anionic

groups on the dye molecule and cationic groups on the fiber.

Identifier Value

C.l. Generic Name Acid Brown 4

C.l. Number 14805

CAS Number 5858-51-5
Molecular Formula C16H12N3Na0O4S

Synonyms

Acid Brown R, Acid Brown 2R

Physicochemical Characteristics

Acid Brown 4 is a reddish-brown powder. Its solubility and behavior in different chemical

environments are key to its application.

Property Value/Description
Molecular Weight 365.34 g/mol [1][2]
Appearance Light brown to reddish-brown powder

Solubility in Water

Soluble, forms a red-light brown solution[1][2][3]

Water Solubility

18.67 g/L at 20°C

Solubility in Ethanol

Soluble, forms a yellow-light brown solution[1][2]

[3]

Behavior in Strong Sulfuric Acid

Soluble, forms a dark blue to wine-red solution,

which turns red-orange upon dilution[1][2][3]

Behavior in Strong Hydrochloric Acid

Forms a brown-orange precipitate[1][2][3]

Behavior in a Thick Sodium Hydroxide Solution

Forms a palm-orange solution[1][2][3]

Note: A specific absorption maximum (Amax) for Acid Brown 4 is not consistently reported in

the reviewed literature.
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Synthesis

The synthesis of Acid Brown 4 involves a standard azo coupling reaction. While a detailed,
step-by-step experimental protocol is not readily available in the public domain, the general
manufacturing process is described as a two-step process.

Manufacturing Process Overview:

o Diazotization: N-(4-aminophenyl)acetamide is treated with a source of nitrous acid (typically
sodium nitrite in an acidic medium) to form a diazonium salt.

¢ Azo Coupling: The resulting diazonium salt is then coupled with 5-Hydroxynaphthalene-1-
sulfonic acid.

e Hydrolysis: The acetyl group is subsequently removed by hydrolysis to yield the final Acid
Brown 4 dye.[?]
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Step 1: Diazotization

Diazotization

Diazonium Salt

NaNO2, HCI

(N—(A-aminophenyl)acetamidej Coupling

Step 2: Azo Coupling v Step 3: Hydrolysis

(S—Hydroxynaphthalene-l—sulfonic acita Intermediate Product Hydrolysis Acid Brown 4
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Dyeing Process
(Gradual Temperature Increase to 85-95°C)

Rinsing
(Warm and Cold Water)

Final Wash
(Neutral Soap)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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